![molecular formula C9H14O2 B8785066 4-Methoxybicyclo[2.2.2]octan-2-one CAS No. 4893-16-7](/img/structure/B8785066.png)
4-Methoxybicyclo[2.2.2]octan-2-one
Cat. No. B8785066
M. Wt: 154.21 g/mol
InChI Key: VTSMKORLCJUQOV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04036977
Procedure details
A mixture of 13.2 g. of p-toluenesulfonic acid and 0.9 g. of hydroquinone in 540 ml. of benzene was heated at reflux under a Dean Stark trap until no more water was evolved. A solution of 90.6 g. of 1-Acetyl-4-methoxy-3-cyclohexene in 750 ml. of benzene was then added to the refluxing solution over 6 hrs. Following an additional hr's heating the mixture was cooled and treated with 16 ml. of 4.64 N methanolic sodium methoxide. The mixture was washed twice with water and the solvent evaporated in vacuum. The residual oil was distilled at 0.45 mm to afford 64.2 g. of bicyclic ketone 4-Methoxybicyclo[2,2,2]-octan-2-one, bp 77°-82°.
Name
1-Acetyl-4-methoxy-3-cyclohexene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
sodium methoxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
bicyclic ketone 4-Methoxybicyclo[2,2,2]-octan-2-one
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Identifiers
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REACTION_CXSMILES
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C1(C)C=CC(S(O)(=O)=O)=CC=1.C1(C=CC(O)=CC=1)O.[C:20]([CH:23]1[CH2:28][CH2:27][C:26]([O:29][CH3:30])=[CH:25][CH2:24]1)(=[O:22])[CH3:21].C[O-].[Na+]>C1C=CC=CC=1.O>[CH3:30][O:29][C:26]12[CH2:27][CH2:28][CH:23]([CH2:24][CH2:25]1)[C:20](=[O:22])[CH2:21]2 |f:3.4|
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Inputs
Step One
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=C(C=C1)S(=O)(=O)O)C
|
Step Two
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
C1(O)=CC=C(O)C=C1
|
Step Three
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Name
|
1-Acetyl-4-methoxy-3-cyclohexene
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)C1CC=C(CC1)OC
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Step Four
|
Name
|
sodium methoxide
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C[O-].[Na+]
|
Step Five
[Compound]
|
Name
|
bicyclic ketone 4-Methoxybicyclo[2,2,2]-octan-2-one
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
|
Smiles
|
|
Step Six
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C1=CC=CC=C1
|
Step Seven
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Step Eight
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
C1=CC=CC=C1
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
|
|
Details
|
A mixture of 13.2 g
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
heating the mixture
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TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
was cooled
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ADDITION
|
Type
|
ADDITION
|
|
Details
|
treated with 16 ml
|
WASH
|
Type
|
WASH
|
|
Details
|
The mixture was washed twice with water
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the solvent evaporated in vacuum
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DISTILLATION
|
Type
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DISTILLATION
|
|
Details
|
The residual oil was distilled at 0.45 mm
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CUSTOM
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Type
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CUSTOM
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|
Details
|
to afford 64.2 g
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Outcomes
Product
|
Name
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|
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Type
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|
|
Smiles
|
COC12CC(C(CC1)CC2)=O
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Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
